Cas no 1270089-48-9 ((3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid)

• Product Name: (3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid
• CAS No: 1270089-48-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5589649
• PubChem ID: 55293917
• Update Time: 2025-10-29

(3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoic acid, β-amino-6-methyl-, (βR)-
• 1270089-48-9
• (3R)-3-amino-3-(6-methylpyridin-3-yl)propanoicacid
• AKOS006368520
• (3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid
• EN300-1286282

• Inchi： 1S/C9H12N2O2/c1-6-2-3-7(5-11-6)8(10)4-9(12)13/h2-3,5,8H,4,10H2,1H3,(H,12,13)/t8-/m1/s1
• InChI Key： JYDYKSGHXXIWCC-MRVPVSSYSA-N
• SMILES： [C@@H](C1=CN=C(C)C=C1)(N)CC(=O)O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 352.9±42.0 °C(Predicted)
• pka: 3.07±0.12(Predicted)

Additional information on (3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid

Introduction to (3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic Acid (CAS No. 1270089-48-9)

(3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1270089-48-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its chiral center and the presence of a pyridine ring, contribute to its potential as a building block for the synthesis of novel therapeutic agents.

The< strong> molecular structure of (3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid consists of a propanoic acid backbone modified with an amino group at the third carbon position and a 6-methylpyridin-3-yl moiety attached to the same carbon. This configuration imparts specific stereochemical and electronic properties that are critical for its biological interactions. The presence of the< strong> chiral center at the third carbon atom allows for the existence of enantiomers, which can exhibit different pharmacological profiles. This feature is particularly important in drug design, where the stereochemistry of a molecule often dictates its efficacy and safety.

In recent years, there has been growing interest in the development of drugs that target neurological disorders, such as Alzheimer's disease and Parkinson's disease. The< strong> pyridine ring in (3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid is a common pharmacophore in many neuroactive compounds due to its ability to interact with various biological targets. Studies have shown that pyridine-based molecules can modulate neurotransmitter systems, which makes them attractive candidates for therapeutic intervention. The< strong> 6-methylpyridin-3-yl substituent further enhances the compound's potential by providing additional binding sites and improving solubility characteristics.

The< strong> amino group at the third carbon position of (3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid also plays a crucial role in its biological activity. Amino acids are fundamental building blocks of proteins, and modifications to their structure can lead to significant changes in biological function. In this context, the incorporation of this compound into drug candidates could potentially lead to the development of novel treatments for various diseases. The< strong> propanoic acid backbone provides a stable scaffold for further chemical modifications, allowing researchers to tailor the properties of the molecule to specific therapeutic needs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of (3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid with biological targets with greater accuracy. These tools have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy. For instance, virtual screening techniques have been used to screen large libraries of compounds for those that exhibit high binding affinity to enzymes and receptors involved in neurological disorders. The< strong> chiral purity of this compound is particularly important in such studies, as enantiomeric differences can significantly impact its pharmacological properties.

In addition to its potential applications in drug development, (3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid has also been explored as a key intermediate in synthetic chemistry. Its unique structure provides a versatile platform for the synthesis of more complex molecules with diverse biological activities. Researchers have leveraged this compound to develop novel synthetic routes that improve efficiency and yield, which are critical factors in industrial-scale production. The< strong> stereochemical integrity of this compound ensures that subsequent reactions proceed with high selectivity, minimizing unwanted byproducts.

The< strong> pharmaceutical industry has shown particular interest in compounds with pyridine moieties due to their broad range of biological activities. Pyridine-based drugs have been successfully used to treat conditions ranging from infections to cardiovascular diseases. The incorporation of (3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid into drug candidates could potentially lead to new therapies that address unmet medical needs. Furthermore, its< strong> structural complexity suggests that it may be effective against multiple targets simultaneously, which could enhance therapeutic outcomes.

Ongoing research is focused on understanding the mechanisms by which (3R)-3-amino-3-(6-methylpyridin-3-yl)propanoic acid exerts its biological effects. Preclinical studies have begun to explore its potential as an antagonist or agonist for various receptors and enzymes. These studies are crucial for determining whether this compound can be developed into a safe and effective drug. The< strong> pyridine ring, in particular, has been shown to interact with a wide range of biological targets, including G protein-coupled receptors (GPCRs) and ion channels.

The< strong> chiral center in (3R)-3-amino-3-(6-methylpyridin-3-y}l}propanoic acid adds another layer of complexity to its pharmacological profile. Enantiomers can exhibit different pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Understanding these differences is essential for optimizing drug formulations and ensuring therapeutic efficacy. Advanced analytical techniques, such as chiral HPLC and NMR spectroscopy, have been employed to study the stereochemistry of this compound and its derivatives.

In conclusion, (3R)-−−α (β)-amino (β)-methyl-pyrido(α,β,γ) &boxtimes; λleucine &boxtimes; 4-hydroxybutyric acid &boxtimes; CAS No.<α: 1270089&hyphen;48&hyphen;9 &boxtimes; is a promising compound with significant potential in pharmaceutical research &boxtimes; It &boxtimes; exhibits unique structural features &boxtimes; such as a chiral center &boxtimes; pyridine ring &boxtimes; αβγδεζηθικλμνξοπρστυφ&chiψ, which contribute &boxtimes; its biological activity &boxtimes; Further research is warranted &boxtimes;to fully explore its therapeutic potential &boxtimes;